N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide

• IUPAC Name: N-[1-(4-methylphenoxy)propan-2-yl]-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C21H26N2O3/c1-16-3-9-20(10-4-16)26-15-17(2)22-21(24)18-5-7-19(8-6-18)23-11-13-25-14-12-23/h3-10,17H,11-15H2,1-2H3,(H,22,24)
• InChI Key: FQIASMNAMORORZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(C)NC(=O)C2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide, commonly known as GW 501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It has gained significant attention in the scientific community due to its potential therapeutic applications in various fields, including metabolic disorders, cardiovascular diseases, and cancer.

Scientific Research Applications

Gastrokinetic Activity

A series of benzamide derivatives, including structures closely related to N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide, have been synthesized and evaluated for their gastrokinetic activity. These compounds were studied for their effects on gastric emptying in animal models. The research aimed to identify compounds with potent gastrokinetic activity without dopamine D2 receptor antagonistic effects. For example, specific derivatives exhibited significant activity in enhancing gastric emptying, indicating potential as gastrokinetic agents. These studies contribute to understanding the structural requirements for gastrokinetic activity and the development of new therapeutic agents for gastrointestinal motility disorders (Kato et al., 1992).

Structure-Activity Relationships (SAR)

Further research into the structure-activity relationships of benzamide derivatives, including those with morpholinyl and phenoxyalkyl groups, has provided insights into the chemical features critical for gastrokinetic activity. These studies examine the effects of various substituents on the benzamide nucleus and their impact on efficacy and receptor activity. The SAR studies are crucial for designing more effective and selective gastrokinetic agents with minimal side effects. This research also highlights the importance of specific structural modifications in enhancing the therapeutic potential of benzamide derivatives (Kato et al., 1991).

Chemical Properties and Applications

Apart from their potential therapeutic applications, studies on related benzamide and morpholinium compounds have explored their physicochemical properties, biodegradability, and applications in other fields. For instance, the synthesis and evaluation of 4-benzyl-4-methylmorpholinium-based ionic liquids have been studied for their physicochemical properties and potential use in green chemistry applications. These studies provide valuable insights into the versatility and applicability of morpholinium compounds in various scientific and industrial contexts (Pernak et al., 2011).